Cas no 1343191-37-6 (2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide)
1343191-37-6 structure
Product Name:2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide
CAS No:1343191-37-6
MF:C7H11ClN4O
MW:202.641439676285
CID:5600747
PubChem ID:64039607
Update Time:2023-11-24
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-ethyl-
- 1343191-37-6
- EN300-1107274
- 2-(3-AMINO-4-CHLORO-1H-PYRAZOL-1-YL)BUTANAMIDE
- AKOS013356223
- 2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide
-
- Inchi: 1S/C7H11ClN4O/c1-2-5(7(10)13)12-3-4(8)6(9)11-12/h3,5H,2H2,1H3,(H2,9,11)(H2,10,13)
- InChI Key: CMUBNHDHOWHNND-UHFFFAOYSA-N
- SMILES: C(N1N=C(N)C(Cl)=C1)(CC)C(=O)N
Computed Properties
- Exact Mass: 202.0621387g/mol
- Monoisotopic Mass: 202.0621387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 418.4±35.0 °C(Predicted)
- pka: 15.43±0.50(Predicted)
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107274-0.05g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1107274-0.1g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1107274-0.25g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1107274-0.5g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1107274-1.0g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1107274-2.5g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1107274-5.0g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1107274-10.0g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1107274-1g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1107274-5g |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide |
1343191-37-6 | 95% | 5g |
$2858.0 | 2023-10-27 |
2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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